1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole

• IUPAC Name: 1-(2,2-difluoroethyl)-4-iodopyrazole
• InChI: InChI=1S/C5H5F2IN2/c6-5(7)3-10-2-4(8)1-9-10/h1-2,5H,3H2
• InChI Key: RMSRTVCUCSNIPK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(F)F)I
• Molecular Formula: C5H5F2IN2
• Molecular Weight: 258.01 g/mol
• CAS RN: 1344078-17-6

Description

“1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also contains a 2,2-difluoroethyl group and an iodine atom.

Synthesis Analysis

While specific synthesis methods for “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole” are not available, the synthesis of similar compounds often involves reactions of phosphorus-containing nucleophiles with polyfluorinated organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by its individual components: the pyrazole ring, the 2,2-difluoroethyl group, and the iodine atom.

Chemical Reactions Analysis

The chemical reactions of “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole” would depend on the reactivity of its components. Organophosphorus compounds, for example, engage in a wide range of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole”, such as melting point, boiling point, and solubility, would be determined by its molecular structure.

Scientific Research Applications

Anticancer Applications

1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole and its derivatives are garnering interest in the field of cancer research. Pyrazolines, a related compound class, have been extensively investigated due to their significant biological properties, including anticancer effects. These compounds exhibit diverse biological activities, prompting research into their therapeutic potential (Ray et al., 2022; Shaaban et al., 2012).

Synthetic Strategies and Medicinal Aspects

In the realm of pharmaceutical chemistry, the synthesis and bioevaluation of novel pyrazole derivatives, including 1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole, are of significant interest due to their potential physical and chemical properties, which can lead to applications in areas like herbicidal, antimicrobial, antifungal, antiviral, and antioxidant treatments (Sheetal et al., 2018; Dar & Shamsuzzaman, 2015).

Anti-Inflammatory and Antibacterial Properties

The trifluoromethylpyrazoles, closely related to 1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole, have been studied for their potential as anti-inflammatory and antibacterial agents. These studies have revealed that the positioning of the trifluoromethyl group significantly affects the activity profile of the compounds, making them promising candidates for developing novel agents with minimal side effects (Kaur et al., 2015).

Chemotherapy and Drug Synthesis

Pyrazole derivatives, including 1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole, are recognized for their potential in the synthesis of chemotherapy drugs and other pharmaceuticals. These derivatives serve as valuable synthons in organic synthesis due to their wide range of biological activities. Their properties are leveraged to design and develop potent therapeutic agents with improved efficacy (Dar & Shamsuzzaman, 2015; Gomaa & Ali, 2020).

Multicomponent Synthesis

The use of multicomponent reactions (MCRs) for the synthesis of pyrazole derivatives, including 1-(2,2-Difluoroethyl)-4-Iodo-1H-Pyrazole, has been highlighted for its efficiency and potential in generating biologically active molecules. This method is particularly noted for its application in creating antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory agents, showcasing the versatility of pyrazole derivatives in medicinal chemistry (Becerra et al., 2022).

Mechanism of Action

The mechanism of action would depend on the specific application of “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole”. For example, if used as a pesticide, it might interfere with the nervous system of pests.

Safety and Hazards

As with any chemical compound, handling “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole” would require appropriate safety measures. This might include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and using personal protective equipment.

Future Directions

The future directions for research on “1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole” could include exploring its potential applications, studying its environmental impact, and developing safer and more efficient synthesis methods.